N-[2-chloro-5-(trifluoromethyl)phenyl]-4-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-4-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C21H19ClF3N3O3/c1-2-30-17-7-4-3-6-14(17)20-27-19(31-28-20)9-5-8-18(29)26-16-12-13(21(23,24)25)10-11-15(16)22/h3-4,6-7,10-12H,2,5,8-9H2,1H3,(H,26,29)
• InChI Key: NLSIVWDZKAGBGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CCCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C21H19ClF3N3O3
• Molecular Weight: 453.8 g/mol

Description

This compound belongs to a class of chemicals that often feature in research due to their potential biological activities and applications in various fields, including medicinal chemistry and material science. Its structure suggests it could have interesting chemical and physical properties, warranting the synthesis and study of such molecules.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step chemical reactions, starting from basic heterocyclic frameworks and incorporating various functional groups through reactions like cyclization, nucleophilic substitution, and condensation. For example, related research involves the synthesis of oxadiazole derivatives as lipoxygenase inhibitors, highlighting the utility of such compounds in biological contexts (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds within this class is often elucidated using techniques like NMR, IR, and mass spectrometry, providing detailed insights into their chemical makeup. The structure-activity relationships (SAR) can be explored to understand the impact of different substituents on the compound's biological activity and physical-chemical properties.

Chemical Reactions and Properties

Chemical properties are significantly influenced by the functional groups present in the compound. For instance, the presence of an oxadiazole ring can impart certain electronic characteristics, affecting the compound's reactivity towards nucleophiles and electrophiles. Studies on related compounds have explored their potential as inhibitors for enzymes like lipoxygenase and urease, demonstrating the chemical reactivity and interaction of these molecules with biological targets (M. Nazir et al., 2018).